BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Naphthol Carmine
FBB (Pigment Red 146)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

For Researchers, Scientists, and Chemical Industry Professionals

This technical guide provides a comprehensive overview of Naphthol Carmine FBB, a synthetic
organic pigment widely known in the industry as Pigment Red 146. This document details its
chemical identity, physicochemical properties, and primary industrial applications, presenting
data in a clear and accessible format for technical audiences.

Chemical Identification

Naphthol Carmine FBB is the common trade name for the organic compound scientifically
identified as Pigment Red 146.[1][2][3] It belongs to the monoazo class of pigments.[3][4]
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Identifier

Value

Common Name

Naphthol Carmine FBB

Permanent Carmine FBB, Fast Red FBB, Fast

Synonyms Pink FBB, C.I. Pigment Red 146[1][3][5]
C.l. Name Pigment Red 146[2][3][4]

C.I. Number 12485[1][3][4]

CAS Number 5280-68-2[1][2][3][4][6]

EU Number 226-103-2[1][3]

Chemical Formula

C33H27CIN4Os[1]

IUPAC Name

N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-
[[2-methoxy-5-[(phenylamino)-
carbonyl]phenyljazo]-2-
Naphthalenecarboxamide[5]

Molecular Weight

611.04 g/mol [1][5]

Physicochemical Properties

Naphthol Carmine FBB is a bluish-red pigment powder.[2][7] It is known for its good overall

fastness properties, making it a versatile pigment in various applications.[8][9] It is insoluble in

water.[10]

Quantitative Data

The following table summarizes the key quantitative properties of Naphthol Carmine FBB. The

values represent a range or average compiled from various technical data sheets.
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Property Value Unit

Density 1.34-1.6 g/lem3[2][5][11]
Oil Absorption 40 - 69 ml/100g[1][2][6]
pH Value (10% slurry) 6.0-75 -[1][2][6]

Heat Resistance 180 - 220 °C[2][6]
Specific Surface Area 36 m2/g[5][11]

Fastness and Resistance Properties

The fastness properties of a pigment indicate its resistance to fading or bleeding under various
conditions. The following data is rated on a scale of 1 to 5 (unless otherwise specified), where 1
is poor and 5 is excellent.

Property Rating
Lightfastness

- Full Tint 7 (Scale 1-8)[12]

- Reduced Tint 6 (Scale 1-8)[12]
Resistance

- Water 4 - 5[2][6][12]

- Oil 5[2][6][12]

- Acid 4 - 5[2][6][12]

- Alkali 4 - 5[2][6][12]

- Ethanol 5[12]

- Xylene 5[12]

- Methyl Ethyl Ketone 4[12]

Experimental Protocols and Biological Activity
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Naphthol Carmine FBB (Pigment Red 146) is an industrial pigment designed for coloration of
materials such as inks, coatings, and plastics. Its intended use is not within the realm of
biological research or drug development. Consequently, there are no established experimental
protocols for its use in biological assays, nor is it associated with any known signaling
pathways. The audience of researchers and scientists should note its application is in materials
science and industrial chemistry, not pharmacology or cell biology.

Industrial Applications

The robust performance characteristics of Naphthol Carmine FBB make it suitable for a range
of applications where high fastness and a specific bluish-red shade are required.[7]

Primary Applications Include:

Printing Inks: It is recommended for water-based, solvent-based, and UV-cured inks,
including offset, gravure, and flexographic printing.[5][11][13]

Coatings: Used in industrial coatings, water-based decorative paints, and powder coatings.
[21[3][11]

Plastics: Suitable for coloring rigid PVC and other plastics, offering good lightfastness.[11]

Textile Printing: Recommended for textile printing applications.[3][5][12]

Synthesis Workflow

As a monoazo pigment, the synthesis of Naphthol Carmine FBB follows a well-established
chemical process involving diazotization and azo coupling. The diagram below illustrates a
generalized workflow for this type of synthesis.
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Step 1: Diazotization

Aromatic Amine
(Diazo Component)

Nitrous Acid
(NaNOz2 + HCI)

Diazotization

Diazonium Salt

Step 2: Azo Coupling

Coupling Component
(Naphthol Derivative)

Lpling Reaction

Naphthol Carmine FBB

(Crude Pigment)

Step 3: Finishing
y

Conditioning
(e.g., Heat Treatment, Milling)

Finished Pigment Red 146

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035983#naphthol-carmine-fbb-full-chemical-name-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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